1-Propanol, 2-(dimethylamino)-2-methyl-, hydrochloride

• CAS RN: 10026-98-9
• Molecular Formula: C6H16ClNO
• Molecular Weight: 153.65 g/mol
• IUPAC Name: 2-(dimethylamino)-2-methylpropan-1-ol;hydrochloride
• InChI: InChI=1S/C6H15NO.ClH/c1-6(2,5-8)7(3)4;/h8H,5H2,1-4H3;1H
• InChI Key: QVNXEWQCNPSJLG-UHFFFAOYSA-N
• SMILES: CC(C)(CO)N(C)C.Cl
• Related CAS: 7005-47-2 (Parent)
• synonyms: 2-(dimethylamino)-2-methylpropan-1-ol hydrochloride

Description

1-Propanol, 2-(dimethylamino)-2-methyl-, hydrochloride, also known as DMAMCL, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a colorless liquid that is soluble in water and organic solvents. The molecular formula of DMAMCL is C6H16ClN, and its molecular weight is 137.65 g/mol.

Mechanism Of Action

The exact mechanism of action of 1-Propanol, 2-(dimethylamino)-2-methyl-, hydrochloride is not fully understood, but it is believed to act on the central nervous system by enhancing the activity of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA). This leads to a decrease in neuronal excitability and a reduction in seizure activity.

Biochemical And Physiological Effects

1-Propanol, 2-(dimethylamino)-2-methyl-, hydrochloride has been shown to have various biochemical and physiological effects, including the modulation of ion channels, the inhibition of cyclooxygenase-2 (COX-2) activity, and the reduction of oxidative stress. 1-Propanol, 2-(dimethylamino)-2-methyl-, hydrochloride has also been shown to have a neuroprotective effect by reducing neuronal damage and cell death.

Advantages And Limitations For Lab Experiments

One of the main advantages of 1-Propanol, 2-(dimethylamino)-2-methyl-, hydrochloride is its versatility and ease of synthesis, which makes it a valuable tool for various laboratory experiments. However, one of the limitations of 1-Propanol, 2-(dimethylamino)-2-methyl-, hydrochloride is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the research on 1-Propanol, 2-(dimethylamino)-2-methyl-, hydrochloride. One of the areas of interest is the development of new pharmaceuticals based on 1-Propanol, 2-(dimethylamino)-2-methyl-, hydrochloride, which could have potential applications in the treatment of various neurological disorders. Another area of interest is the exploration of the use of 1-Propanol, 2-(dimethylamino)-2-methyl-, hydrochloride in material science, including the synthesis of new polymers and composites. Additionally, further research is needed to fully understand the mechanism of action of 1-Propanol, 2-(dimethylamino)-2-methyl-, hydrochloride and its potential applications in various fields.

Synthesis Methods

1-Propanol, 2-(dimethylamino)-2-methyl-, hydrochloride can be synthesized using a variety of methods, including the reaction of 2-dimethylaminoethanol with 2-chloropropane in the presence of a strong acid catalyst. Another method involves the reaction of 2-dimethylaminoethanol with 2-chloro-2-methylpropane in the presence of a base catalyst.

Scientific Research Applications

1-Propanol, 2-(dimethylamino)-2-methyl-, hydrochloride has been extensively studied for its potential applications in various fields, including pharmaceuticals, analytical chemistry, and material science. In pharmaceuticals, 1-Propanol, 2-(dimethylamino)-2-methyl-, hydrochloride has been shown to have anticonvulsant, anti-inflammatory, and analgesic properties. In analytical chemistry, 1-Propanol, 2-(dimethylamino)-2-methyl-, hydrochloride is used as a reagent for the determination of various compounds, including amino acids, peptides, and proteins. In material science, 1-Propanol, 2-(dimethylamino)-2-methyl-, hydrochloride is used as a precursor for the synthesis of various polymers and composites.